N,N-dimethyl-3-oxopentaneamide

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: N,N-dimethyl-3-oxopentanamide
• InChI: InChI=1S/C7H13NO2/c1-4-6(9)5-7(10)8(2)3/h4-5H2,1-3H3
• InChI Key: ASSYHWUVYSFJHR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)CC(=O)N(C)C

Description

N,N-dimethyl-3-oxopentaneamide is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.8 mol (100 ml) methyl-3-oxovalerate (3-oxo-pentanoic acid methylester) and 250 ml 33% dimethylamine solution in ethanol (approx. 1.4 mol dimethylamine) was stirred for 4 hours at 110° C. in a pressure reactor. After cooling off, the solvents were distilled off on a rotavap, the raw products were taken up in 40 ml water, 30 ml 32% HCl and 40 ml ethanol and stirred for 24 hours at 100° C. The mixture was again concentrated to dryness by evaporation, taken up again in 300 ml acetic ester and filtrated. The filtrate was concentrated to dryness by evaporation and the product was completely dried under an oil-pump vacuum. 25.8 g of the title compound was obtained.